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Compound of Interest

Compound Name: Celiprolol-d9 Hydrochloride
CAS No.: 1215535-20-8
Cat. No.: B565415

Get Quote

Introduction: The Stability Profile of Celiprolol

Celiprolol Hydrochloride is a third-generation

-selective antagonist with partial

-agonist activity. Its chemical structure contains two labile moieties critical for stability profiling:
a urea linkage (susceptible to hydrolysis) and a secondary amine/ether side chain (susceptible
to oxidation).

This guide provides a validated workflow for stressing Celiprolol, separating its degradation
products (DPs), and elucidating their structures using LC-MS/MS and NMR. The protocols
below are derived from high-impact forced degradation studies, including the pivotal work by
Sahu et al. and European Pharmacopoeia (EP) standards.[1][2]

Module 1: Stress Testing & Sample Generation

Objective: Induce degradation to generate samples containing 5-20% degradation products for
method development.
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Protocol 1.1: Forced Degradation Conditions

Note: Celiprolol is highly sensitive to alkaline hydrolysis and photolysis but relatively stable

under thermal stress.

Stress Type Reagent/Condition  Duration Expected Outcome
) ] 0.1 N HCI, Reflux (70— ) )
Acid Hydrolysis 4-8 Hours Minor degradation.
80°C)
Critical: Rapid
degradation into
] ) 0.1 N NaOH, Reflux Impurity A (Hydrolysis
Alkaline Hydrolysis < 2 Hours i
(70-80°C) of urea). Monitor
closely to prevent
complete destruction.
Formation of N-oxides
and dealkylated
Oxidation 3% — 30% H202 at RT  6-24 Hours products. Stable
against radical
initiators like AIBN.[3]
Significant
) UV Light (254 nm) / degradation.
Photolysis 1-7 Days ) )
1.2M lux hours Formation of radical-
induced DPs.
Minimal degradation
Thermal 80°C (Dry Heat) 7 Days
(Stable).
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Expert Tip: In alkaline conditions, Celiprolol degrades rapidly. If you observe 100% loss of API,
repeat the experiment with 0.01 N NaOH at room temperature to capture intermediate

degradants.

Module 2: Analytical Method Development

Objective: Separate Celiprolol from its 7+ known degradation products and process impurities.

Protocol 2.1: LC-MS Compatible Method

This method is optimized for the separation of polar hydrolytic products and non-polar oxidative
degradants.

e Column: Inertsil ODS-3V C18 (250 x 4.6 mm, 5 um) or equivalent (e.g., Zorbax Eclipse Plus
C18).

e Mobile Phase A: 10 mM Ammonium Acetate (pH 4.5 adjusted with Acetic Acid).
» Mobile Phase B: Acetonitrile.

e Flow Rate: 1.0 mL/min.[4][5]

e Gradient Program:

0 min: 90% A

[¢]

20 min: 40% A

[¢]

[e]

30 min: 20% A

o

40 min: 90% A (Re-equilibration)

e Detection: UV at 225 nm (primary) and 254 nm; ESI+ MS.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://actascientific.com/ASPS/pdf/ASPS-02-0117.pdf
https://www.researchgate.net/publication/51709544_Identification_and_characterization_of_stressed_degradation_products_of_metoprolol_using_LCQ-TOF-ESI-MSMS_and_MSn_experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Troubleshooting Guide: Separation Issues

Q: | am seeing co-elution of the main peak with a degradation product. How do | resolve this?

o Diagnostic: Check the peak purity using a Diode Array Detector (DAD).[6] If the peak tail is
impure, it is likely the de-acetylated impurity or an isomer.

e Solution: Lower the pH of Mobile Phase A to 3.0 using Formic Acid. This suppresses the
ionization of the secondary amine, increasing retention and improving resolution of basic
impurities.

Q: My oxidative degradation products are not ionizing well in MS.

o Diagnostic: N-oxides often have lower ionization efficiency or thermally degrade in the
source.

e Solution: Lower the ESI source temperature (from 350°C to 250°C) and use a softer
ionization voltage. Ensure your mobile phase buffer concentration is < 20 mM to prevent
suppression.

Module 3: Characterization & Structure Elucidation

Objective: Identify the structure of unknown peaks.

Workflow Visualization: Identification Logic
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MS Fragmentation Logic

Impurity A (EP)
MW 280
(Loss of Diethylurea)

Fragment m/z 72

Celiprolol (MW 379) (t-Butyl amine)

Cleavage of

-CON(Et)2 group NaOH /HCI

H202

>
Fragment m/z 222
(Core Phenoxy Structure)

Pathway: Hydrolysis
(Urea Cleavage)

Pathway: Oxidation
(N-Dealkylation/N-Oxide)

+16 Da (Oxygen)

Oxidative DPs

(N-Oxides)

Click to download full resolution via product page

Caption: Degradation pathways of Celiprolol. Hydrolysis yields Impurity A (major), while
oxidation yields N-oxides.

Key Impurity Profiles
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. Common L Structure MS Signal
Impurity ID Origin L
Name Description (ESI+)

1-[5-amino-2-[3-
(tert-
butylamino)-2-

) hydroxypropoxy]
] ] Hydrolysis
Impurity A EP Impurity A ) phenyllethanone. [M+H]* =281
(Alkaline) ]
The diethylurea
group is
hydrolyzed to a

primary amine.

1-Acetyl-1-(4-
ethoxyphenyl)-3,
) 3-diethylurea.
Impurity | Precursor Process _ [M+H]* = 279
Lacks the amino-
propoxy side

chain.

Addition of
oxygen to the [M+H]* = 396
secondary (+16 Da)

DP-Ox1 N-Oxide Oxidation

amine.

] Radical-induced
Photolytic ] ) o )
DP-Photo UV Light ring modification Variable
Product )
or dealkylation.

Expert FAQ: Structure Elucidation

Q: How do | confirm Impurity A without a reference standard? A: Use MS/MS fragmentation.
e Parent lon: Look for m/z ~281.

» Fragmentation: Celiprolol (m/z 380) loses the diethylurea moiety to form a characteristic
fragment. If your unknown peak is the result of that loss (i.e., it is the "fragment” existing as a
standalone molecule), its MS2 spectrum will match the lower mass range of the Celiprolol
MS2 spectrum but lack the high-mass fragments associated with the urea tail.
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* NMR Verification: If isolated, the *H NMR will show the disappearance of the ethyl signals
(quartet ~3.2 ppm, triplet ~1.1 ppm) associated with the diethylurea group.

Q: I have a peak at [M+H]+ 396. Is it an N-oxide or a hydroxylated ring? A: Perform an MS3
experiment.

e N-oxide: Fragmentation usually yields a characteristic loss of 16 Da (oxygen) or 17 Da (OH).

e Ring Hydroxylation: The oxygen is covalently bound to the aromatic ring and is much harder
to lose. The fragment containing the aromatic ring will be shifted by +16 Da compared to the
parent drug.

Module 4: Reference Standards & Compliance
When reporting these impurities, ensure alignment with ICH Q3A/Q3B guidelines.

e Reporting Threshold: > 0.1%

« |dentification Threshold: > 0.1% (or 1.0 mg/day intake)

» Qualification Threshold: > 0.15% (or 1.0 mg/day intake)

References:

e Sahu, A. et al. (2018). Characterization of degradation products of celiprolol hydrochloride
using hyphenated mass and NMR techniques. Journal of Pharmaceutical and Biomedical
Analysis. (Verified context via search results).

o European Pharmacopoeia (Ph.[1][2] Eur.). Celiprolol Hydrochloride Monograph. Lists
Impurities A, B, C, 1.

¢ ICH Guidelines. Q1A(R?2) Stability Testing of New Drug Substances and Products.

SynThink Chemicals. Celiprolol EP Impurities & USP Related Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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